methyl-3,7,12-trihydroxycholest-24-ene-26-oate
methyl-3,7,12-trihydroxycholest-24-ene-26-oate
Brand Name:
Vulcanchem
CAS No.:
144210-47-9
VCID:
VC0233007
InChI:
InChI=1S/C28H46O5/c1-16(7-6-8-17(2)26(32)33-5)20-9-10-21-25-22(15-24(31)28(20,21)4)27(3)12-11-19(29)13-18(27)14-23(25)30/h8,16,18-25,29-31H,6-7,9-15H2,1-5H3/b17-8+/t16-,18+,19-,20-,21+,22+,23-,24+,25+,27+,28-/m1/s1
SMILES:
CC(CCC=C(C)C(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C6H6N2O4
Molecular Weight:
462.7 g/mol
methyl-3,7,12-trihydroxycholest-24-ene-26-oate
CAS No.: 144210-47-9
Main Products
VCID: VC0233007
Molecular Formula: C6H6N2O4
Molecular Weight: 462.7 g/mol
| CAS No. | 144210-47-9 |
|---|---|
| Product Name | methyl-3,7,12-trihydroxycholest-24-ene-26-oate |
| Molecular Formula | C6H6N2O4 |
| Molecular Weight | 462.7 g/mol |
| IUPAC Name | methyl (E,6R)-2-methyl-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]hept-2-enoate |
| Standard InChI | InChI=1S/C28H46O5/c1-16(7-6-8-17(2)26(32)33-5)20-9-10-21-25-22(15-24(31)28(20,21)4)27(3)12-11-19(29)13-18(27)14-23(25)30/h8,16,18-25,29-31H,6-7,9-15H2,1-5H3/b17-8+/t16-,18+,19-,20-,21+,22+,23-,24+,25+,27+,28-/m1/s1 |
| Standard InChIKey | SZDHRKMCESZUCV-WKGGVHHNSA-N |
| Isomeric SMILES | C[C@H](CC/C=C(\C)/C(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCC=C(C)C(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC=C(C)C(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Synonyms | methyl 3alpha,7alpha,12alpha-trihydroxy-5 beta cholest-24-en-26-oate methyl-3,7,12-trihydroxycholest-24-ene-26-oate methyl-3,7,12-trihydroxycholest-24-ene-26-oate, 24Z-isome |
| PubChem Compound | 6439467 |
| Last Modified | Nov 11 2021 |
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